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For Immediate Release

Heidelberg, Germany — November 28, 2025 — In the rapidly evolving landscape of cancer
diagnostics and theranostics, Fibroblast Activation Protein (FAP) inhibitors have emerged as a
promising class of radiopharmaceuticals. This guide provides a detailed comparative analysis
of two key FAP inhibitors, FAPI-46 and FAPI-04, with a focus on their tumor uptake
characteristics, supported by experimental data. This document is intended for researchers,
scientists, and drug development professionals in the field of oncology.

Executive Summary

Fibroblast Activation Protein (FAP) is a serine protease that is overexpressed on cancer-
associated fibroblasts (CAFs) in the stroma of more than 90% of epithelial carcinomas, making
it an attractive target for diagnostic imaging and targeted radionuclide therapy.[1] FAPI-04 was
one of the initial FAP-targeting radiotracers that demonstrated high uptake in various FAP-
positive tumors.[1][2] However, its relatively rapid washout from tumors limited its therapeutic
efficacy.[1] To address this, next-generation derivatives were developed, with FAPI-46
emerging as a more potent agent with improved tumor retention.[3] Preclinical and clinical
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studies have consistently shown that FAPI-46 exhibits higher tumor uptake and improved
tumor-to-background ratios compared to FAPI-04.

Quantitative Data Comparison

The following table summarizes the key quantitative data from preclinical and clinical studies
comparing the tumor uptake of FAPI-46 and FAPI-04.
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Experimental Protocols

The comparative data presented above were primarily generated through the following key
experimental methodologies:

Preclinical Biodistribution Studies in Tumor-Bearing

Mice

o Animal Model: Immunodeficient mice bearing xenograft tumors engineered to express FAP
(e.g., HT-1080-FAP).

o Radiotracer Administration: Intravenous injection of 177Lu-labeled FAPI-04 or FAPI-46.

» Time Points: Organs and tumors were harvested at various time points post-injection (e.g., 1,
4, 6, and 24 hours).
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e Measurement: The radioactivity in the collected tissues was measured using a gamma
counter, and the uptake was calculated as the percentage of the injected dose per gram of
tissue (%ID/qg).

o Data Analysis: Comparison of %ID/g in the tumor and other organs between the FAPI-46
and FAPI-04 groups to determine tumor uptake, retention, and tumor-to-background ratios.

Clinical PETICT Imaging in Cancer Patients

o Patient Population: Patients with various types of confirmed malignancies.
o Radiotracer Administration: Intravenous administration of 68Ga-labeled FAPI-46 or FAPI-04.

» Imaging Protocol: Whole-body PET/CT scans were performed at multiple time points after
radiotracer injection, typically at 10 minutes, 1 hour, and 3 hours.

e Image Analysis: Tumor uptake was quantified by measuring the maximum standardized
uptake value (SUVmax) in the tumor lesions. Tumor-to-background ratios were calculated by
comparing the SUVmax of the tumor to the mean SUV (SUVmean) of healthy organs.

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams illustrate the signaling
pathway and experimental workflows.
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Caption: Simplified signaling pathway of FAP in the tumor microenvironment.
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Caption: Experimental workflow for comparing FAPI-46 and FAPI-04 tumor uptake.

Conclusion

The available data strongly indicate that FAPI-46 is a superior radiotracer to FAPI-04 for tumor
imaging due to its higher tumor uptake and improved tumor-to-background ratios. This
enhanced performance of FAPI-46 allows for clearer tumor delineation and potentially better
patient stratification for FAP-targeted therapies. While FAPI-04 was a crucial first step in
establishing the utility of FAP-targeted imaging, FAPI-46 represents a significant advancement
in the field, offering the potential for improved diagnostic accuracy and therapeutic efficacy.
Further large-scale prospective studies are warranted to fully elucidate the clinical benefits of
FAPI-46 in various cancer types.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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